Cas no 2172576-20-2 (4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole
• CAS No: 2172576-20-2
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5568024
• PubChem ID: 165593411
• Update Time: 2025-11-01

4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1595375
• 2172576-20-2
• 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole

• Inchi： 1S/C11H16ClN3/c12-6-10-11(5-8-1-2-8)15(14-13-10)7-9-3-4-9/h8-9H,1-7H2
• InChI Key： RDFGMWYLGVSTAE-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC2CC2)N(CC2CC2)N=N1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1,5-bis(Cyclopropylmethyl)-1H-1,2,3-Triazole: A Comprehensive Overview

4-(Chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2172576-20-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its distinctive triazole core and functional groups, which confer it with a range of potential applications in drug discovery and advanced materials. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole.

Chemical Structure and Properties

The chemical structure of 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole is defined by its triazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the chloromethyl group and two cyclopropylmethyl substituents imparts unique chemical and physical properties to the molecule. The chloromethyl group is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. The cyclopropylmethyl groups contribute to the molecule's lipophilicity and stability.

The molecular formula of 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole is C₁₃H₂₀ClN₃, with a molecular weight of approximately 259.77 g/mol. The compound is typically a white solid at room temperature and exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole can be achieved through several synthetic routes. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a powerful method for constructing triazole rings. In this method, an azide and an alkyne are reacted in the presence of a copper catalyst to form the desired triazole derivative.

A typical synthetic route involves the following steps:

1. Preparation of the azide precursor: The azide can be synthesized from the corresponding amine using an azidation reagent such as sodium azide (NaN₃) or trimethylsilyl azide (TMSN₃).
2. Copper-catalyzed azide-alkyne cycloaddition: The azide precursor is reacted with a terminal alkyne in the presence of a copper catalyst (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate) to form the triazole intermediate.
3. Introduction of the chloromethyl group: The triazole intermediate can be further modified by reacting it with chloromethylating agents such as chloromethyl methyl ether (CMME) or chloromethyl phenyl sulfone (CMPMS).
4. Attachment of cyclopropylmethyl groups: The final step involves the introduction of cyclopropylmethyl substituents through nucleophilic substitution reactions or other suitable methods.

Biological Activities

Recent studies have explored the biological activities of 4-(chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole, revealing its potential applications in various therapeutic areas. One notable area of interest is its antimicrobial properties. Triazoles are known for their broad-spectrum antimicrobial activity against bacteria and fungi. Research has shown that 4-(chloromethyl)-1,5-bis(cyclopropylmethyl) derivatives exhibit potent inhibitory effects against several pathogenic microorganisms.

In addition to antimicrobial activity, 4-(chloromethyl) derivatives have been investigated for their potential as anticancer agents. Triazoles can act as inhibitors of key enzymes involved in cancer cell proliferation and survival. For example, some triazole-based compounds have been shown to inhibit histone deacetylases (HDACs), which are important targets in cancer therapy.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in the development and application of 4-(chloromethyl) derivatives. Recent studies have focused on optimizing the structure-activity relationships (SAR) of these compounds to enhance their therapeutic potential while minimizing side effects.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 4-(chloromethyl) derivatives as potential antifungal agents. The researchers found that certain structural modifications significantly improved the antifungal activity against Candida species. These findings highlight the importance of rational drug design in developing more effective antifungal therapies.

In another study published in Chemical Communications, researchers explored the use of 4-(chloromethyl) derivatives as building blocks for constructing supramolecular assemblies with tunable properties. The unique reactivity of the chloromethyl group allowed for precise control over the assembly process, leading to the formation of well-defined nanostructures with potential applications in drug delivery and sensing technologies.

Conclusion

4-(Chloromethyl)-1,5-bis(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2172576-20-2) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its biological activities and potential therapeutic uses. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.